3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-(furan-2-ylmethyl)-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C16H15NO3S/c18-16(19)8-6-12-5-7-14(15-4-2-10-21-15)17(12)11-13-3-1-9-20-13/h1-5,7,9-10H,6,8,11H2,(H,18,19)
• InChI Key: UDMQNQFATPBFQS-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=CC=C2C3=CC=CS3)CCC(=O)O
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid, also known as FTPA, is a chemical compound with potential use in scientific research. It is a derivative of pyrrole and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in regulating gene expression and cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments is that it is relatively easy to synthesize and purify. It is also stable under a variety of conditions, making it a useful tool for studying the effects of HDAC inhibition. However, one limitation is that it has not been extensively studied in vivo, and its potential side effects are not fully understood.

Future Directions

There are several future directions for research on 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid. One direction is to further study its potential use as a therapeutic agent for cancer and neurodegenerative disorders. Another direction is to investigate its potential side effects and toxicity in vivo. Additionally, researchers could explore the use of 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid can be synthesized through a multi-step process starting from commercially available starting materials. One such method involves the reaction of 2-thiophenecarboxaldehyde with methyl 2-oxo-2-phenylacetate in the presence of a base to form a pyrrole intermediate. This intermediate is then reacted with furfural in the presence of a Lewis acid to form 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid.

Scientific Research Applications

3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research. Studies have shown that 3-[1-(2-furylmethyl)-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.